Cas no 1261852-25-8 (C-(4-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine)

• Product Name: C-(4-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine
• CAS No: 1261852-25-8
• MF: C₁₄H₁₁ClF₃NO
• MW: 301.69145321846
• CID: 4996904
• Update Time: 2025-10-28

C-(4-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine Chemical and Physical Properties

Names and Identifiers

• C-(4-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine

• Inchi： 1S/C14H11ClF3NO/c15-13-5-4-10(6-11(13)8-19)9-2-1-3-12(7-9)20-14(16,17)18/h1-7H,8,19H2
• InChI Key： MPPWOJPVJSXDMN-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1CN)C1C=CC=C(C=1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 313
• XLogP3: 4.2
• Topological Polar Surface Area: 35.2

Additional information on C-(4-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine

Introduction to C-(4-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine (CAS No. 1261852-25-8)

C-(4-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl-methylamine) is a sophisticated organic compound characterized by its biphenyl core structure, which is functionalized with both chloro and trifluoromethoxy substituents. This compound, identified by the CAS number 1261852-25-8, has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. The presence of halogen atoms and electron-withdrawing groups in its molecular framework suggests a high degree of reactivity and versatility, making it a valuable scaffold for further chemical modifications and drug discovery efforts.

The biphenyl moiety is a well-known pharmacophore in medicinal chemistry, frequently employed in the development of therapeutic agents due to its ability to interact with biological targets in a manner that promotes desired pharmacological effects. In particular, the combination of chloro and trifluoromethoxy groups on the biphenyl ring enhances the compound's lipophilicity and metabolic stability, which are critical factors for drug efficacy and bioavailability. These structural attributes have positioned C-(4-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine as a promising candidate for further investigation in the quest for novel pharmaceuticals.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of this compound with various biological targets. Studies have indicated that the trifluoromethoxy group, in particular, plays a crucial role in modulating the compound's affinity for certain enzymes and receptors. This insight has guided synthetic efforts aimed at optimizing the molecule's pharmacokinetic properties while maintaining or enhancing its biological activity. The methylamine moiety at the C-terminal position further contributes to the compound's overall functionality, providing a site for further derivatization to explore new chemical space.

In the context of modern drug discovery, C-(4-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine exemplifies the importance of structural diversity in identifying compounds with therapeutic potential. Its unique combination of substituents makes it an attractive candidate for exploring new mechanisms of action across a range of diseases. The compound's molecular structure also aligns well with current trends in medicinal chemistry, which favor molecules with multiple functional groups that can interact with biological systems in complex ways.

The synthesis of C-(4-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include cross-coupling reactions to establish the biphenyl core, followed by functional group transformations to introduce the chloro and trifluoromethoxy substituents. The final step involves the introduction of the methylamine group, which is typically achieved through nucleophilic substitution or reductive amination techniques. Each step must be rigorously controlled to avoid side reactions that could compromise the compound's integrity.

Once synthesized, C-(4-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine undergoes extensive characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These methods provide detailed information about the compound's molecular structure and purity, which are essential for subsequent biological testing. Additionally, computational methods such as density functional theory (DFT) calculations are employed to predict electronic properties and optimize synthetic routes.

The biological evaluation of C-(4-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine has revealed intriguing insights into its potential therapeutic applications. Preclinical studies have demonstrated its activity against various targets, including enzymes involved in inflammatory pathways and receptors implicated in neurological disorders. The compound's ability to modulate these pathways suggests that it may have applications in treating conditions such as cancer, inflammation, and neurodegenerative diseases. Further research is ongoing to fully elucidate its mechanism of action and therapeutic potential.

In conclusion, C-(4-Chloro-3'-(trifluoromethoxy)biphenyl-3-yl)-methylamine (CAS No. 1261852-25-8) is a structurally complex and biologically active compound with significant promise in pharmaceutical research. Its unique combination of substituents makes it a versatile scaffold for drug discovery, while its well-characterized synthetic route ensures reliable production. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in developing innovative therapies that address unmet medical needs.